2,4-dimethoxy-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzamide
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Overview
Description
2,4-dimethoxy-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation of Benzamide Derivatives
- A series of substituted benzamide derivatives, synthesized from the non-steroidal anti-inflammatory drug 4-aminophenazone, exhibited potential biological applications. These compounds were screened for their inhibitory potential against human recombinant alkaline phosphatase and ecto-5′-nucleotidases, indicating their relevance in medicinal chemistry for targeting nucleotide protein interactions (Saeed et al., 2015).
Anticancer Activity of Benzamide Derivatives
- Novel quinuclidinone derivatives, including benzamide compounds, demonstrated potent anti-cancer activity. These compounds induced cell death in cancer cells and showed promise as anti-cancer agents, highlighting the importance of benzamide derivatives in developing new therapeutic strategies (Soni et al., 2015).
Antipsychotic Potential of Benzamide Analogs
- Certain benzamide analogs have been studied for their antipsychotic properties. These studies underline the role of benzamide structures in interacting with dopamine receptors, suggesting their utility in treating disorders such as psychosis (Högberg et al., 1990).
Antimicrobial and Antitubercular Applications
- Benzamide derivatives have also been evaluated for their antimicrobial and antitubercular activities. These compounds have shown promising activity against Mycobacterium tuberculosis, indicating their potential in addressing tuberculosis and related bacterial infections (Nimbalkar et al., 2018).
Mechanism of Action
Target of action
The compound “2,4-dimethoxy-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzamide” is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound might also interact with various biological targets.
Biochemical pathways
Given the broad range of activities associated with indole derivatives , it is likely that this compound could influence multiple biochemical pathways.
Result of action
Based on the known activities of indole derivatives , it is possible that this compound could have a range of effects at the molecular and cellular level.
Properties
IUPAC Name |
2,4-dimethoxy-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-25-16-8-9-17(18(11-16)26-2)20(24)21-12-14-10-19(23)22(13-14)15-6-4-3-5-7-15/h3-9,11,14H,10,12-13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTYVGPBBVRPWKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NCC2CC(=O)N(C2)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.